Cas no 90853-13-7 (N1-Cyclohexyl-N3-methyl-1,3-propanediamine)

N1-Cyclohexyl-N3-methyl-1,3-propanediamine structure
90853-13-7 structure
Product Name:N1-Cyclohexyl-N3-methyl-1,3-propanediamine
CAS No:90853-13-7
MF:C10H22N2
MW:170.295082569122
CID:1074095
PubChem ID:56135
Update Time:2025-04-20

N1-Cyclohexyl-N3-methyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

    • N1-Cyclohexyl-N3-methyl-1,3-propanediamine
    • N-CYCLOHEXYL-N'-METHYL-1,3-PROPANEDIAMINE
    • DTXSID00238306
    • AKOS005289658
    • SCHEMBL681346
    • 90853-13-7
    • N'-cyclohexyl-N-methylpropane-1,3-diamine
    • N-[3-(METHYLAMINO)PROPYL]CYCLOHEXANAMINE
    • MDL: MFCD10687345
    • Inchi: 1S/C10H22N2/c1-11-8-5-9-12-10-6-3-2-4-7-10/h10-12H,2-9H2,1H3
    • InChI Key: ZVWQHCRUSNYNIN-UHFFFAOYSA-N
    • SMILES: N(CCCNC)C1CCCCC1

Computed Properties

  • Exact Mass: 170.178299
  • Monoisotopic Mass: 170.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1
  • XLogP3: 2.1

Experimental Properties

  • Density: 0.88
  • Boiling Point: 254°C at 760 mmHg
  • Flash Point: 120.4°C
  • Refractive Index: 1.471

N1-Cyclohexyl-N3-methyl-1,3-propanediamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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